(E)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-[3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C14H15N3O3S2/c1-16-7-6-15-14(16)22(19,20)12-9-17(10-12)13(18)5-4-11-3-2-8-21-11/h2-8,12H,9-10H2,1H3/b5-4+
• InChI Key: DNSOHBAZEYLBKH-SNAWJCMRSA-N
• Canonical SMILES: CN1C=CN=C1S(=O)(=O)C2CN(C2)C(=O)C=CC3=CC=CS3
• Isomeric SMILES: CN1C=CN=C1S(=O)(=O)C2CN(C2)C(=O)/C=C/C3=CC=CS3
• Molecular Formula: C14H15N3O3S2
• Molecular Weight: 337.4 g/mol

Description

(E)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C14H15N3O3S2 and its molecular weight is 337.41. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Activities

• Patel et al. (2017) synthesized derivatives of 4-thiazolidinones and 2-azetidinones from chalcone, similar in structure to the queried compound, and evaluated their antimicrobial activities against bacterial and fungal strains. This research suggests potential in developing new classes of antimicrobial agents (N. Patel & Minesh D. Patel, 2017).

Corrosion Inhibition

• A study by Ammal et al. (2018) explored the corrosion inhibition properties of certain 1,3,4-oxadiazole derivatives, which include structures similar to the queried compound. These derivatives showed effectiveness in protecting mild steel in sulphuric acid, indicating their potential as corrosion inhibitors (P. Ammal, M. Prajila, & A. Joseph, 2018).

Synthesis and Characterization

• Research by Cozzi and Pillan (1988) involved synthesizing imidazolyl derivatives of the thiochroman ring. This research contributes to the understanding of the synthesis processes and characterizations of compounds structurally related to the queried compound (P. Cozzi & A. Pillan, 1988).

Antimicrobial Agents

• Ansari and Lal (2009) synthesized novel azetidin-2-ones and evaluated their antimicrobial activity. This research underscores the potential of such compounds, including the one , in the development of new antimicrobial agents (K. Ansari & C. Lal, 2009).

Antioxidant Activity

• A study by Talapuru et al. (2014) on amidomethane sulfonyl-linked bis heterocycles, which are structurally related to the queried compound, revealed significant antioxidant activity, indicating the potential of these compounds in related applications (Bhanu Prakash Talapuru et al., 2014).